Cas no 84325-18-8 (4-Methylumbelliferyl b-D-Cellotrioside)

4-Methylumbelliferyl b-D-Cellotrioside structure

84325-18-8 structure

Product Name:4-Methylumbelliferyl b-D-Cellotrioside

CAS No:84325-18-8

Molecular Formula:C₂₈H₃₈O₁₈

Molecular Weight:662.590530872345

CID:989322

PubChem ID:71750686

4-Methylumbelliferyl b-D-Cellotrioside Properties

Names and Identifiers

- 4-methylumbelliferyl-beta-D-cellotrioside
- 4-Methylumbelliferyl β-D-Cellotrioside
- 4-Methylumbelliferyl
- 4-METHYLUMBELLIFERYL B-D-CELLOTRIOSIDE
- 7-[5-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-methylchromen-2-one
- A-D-Cellotrioside
- 7-[(O-β-D-Glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one (ACI)
- 4-Methylumbelliferyl β-cellotrioside
- 4-Methylumbelliferyl beta-cellotrioside
- DA-49738
- 7-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-3,4-dihydroxy-6-(hydroxy
- DTXSID10858115
- 4-Methylumbelliferyl beta-D-cellotrioside
- 4-Methyl-2-oxo-2H-1-benzopyran-7-yl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside
- 7-[(5-{[3,4-dihydroxy-6-(hydroxymethyl)-5-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy]-4-methylchromen-2-one
- 84325-18-8
- InChIKey： DTPBJHCTIBQLMO-LZSHORFZSA-N
- Inchi： 1S/C28H38O18/c1-9-4-16(32)41-12-5-10(2-3-11(9)12)40-26-22(38)19(35)24(14(7-30)43-26)46-28-23(39)20(36)25(15(8-31)44-28)45-27-21(37)18(34)17(33)13(6-29)42-27/h2-5,13-15,17-31,33-39H,6-8H2,1H3/t13-,14-,15-,17-,18+,19-,20-,21-,22-,23-,24-,25-,26-,27+,28+/m1/s1
- SMILES： CC1=CC(=O)OC2C=C(C=CC1=2)O[C@H]1[C@H](O)[C@@H](O)[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@@H](CO)O2)[C@@H](CO)O1

Computed Properties

Exact Mass: 662.20600
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 18
Rotatable Bond Count: 9
Monoisotopic Mass: 662.20581436g/mol
Heavy Atom Count: 46
Complexity: 1060
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 15
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -5.1
Topological Polar Surface Area: 284Å²

Experimental Properties

LogP: -5.07150
PSA: 287.89000
Boiling Point: 1000.2±65.0 °C at 760 mmHg
Melting Point: 190-192?C
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 324.0±27.8 °C
Solubility: Methanol (Slightly), Water (Slightly)
Density: 1.7±0.1 g/cm3

4-Methylumbelliferyl b-D-Cellotrioside Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Apollo Scientific	BICL4150-1mg	4-Methylumbelliferyl beta-D-cellotrioside	84325-18-8	98% min	1mg	£327.00	2025-02-21
TRC	M334390-1mg	4-Methylumbelliferyl b-D-Cellotrioside	84325-18-8		1mg	$ 305.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526751-1mg	4-Methylumbelliferyl β-cellotrioside	84325-18-8	98%	1mg	￥3791.00	2024-04-28
SHENG KE LU SI SHENG WU JI SHU	sc-216935-1 mg	4-Methylumbelliferyl β-D-Cellotrioside,	84325-18-8		1mg	￥4,813.00	2023-07-11

4-Methylumbelliferyl b-D-Cellotrioside Synthesis

Synthetic Circuit 1

33404-34-1

90-33-5

84325-18-8

Reaction Conditions

1.1 Reagents: Acetic anhydride Catalysts: Iodine
1.2 Reagents: Hydrogen bromide Solvents: Acetic acid , Dichloromethane ; 0 °C
1.3 Reagents: Sodium hydroxide , Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water
1.4 Catalysts: Sodium methoxide Solvents: Methanol

Reference

Quantitative fluorometric assay for the measurement of endo-1,4-β-glucanase

Mangan, D.; et al, Carbohydrate Research, 2014, 395, 47-51

Synthetic Circuit 2

172364-08-8

2816-24-2

84325-18-8

172364-09-9

Reaction Conditions

1.1 Reagents: Formic acid , Sodium formate Solvents: Water ; pH 4, rt
1.2 Catalysts: Cellulase ; 65 °C; 5 h, 65 °C
1.3 Reagents: Sodium carbonate ; neutralized

Reference

Glycosynthase-catalyzed syntheses at pH below neutrality

Trincone, Antonio; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 4039-4042

Synthetic Circuit 3

18997-57-4

2816-24-2

84325-18-8

172364-09-9

Reaction Conditions

1.1 Reagents: Formic acid , Sodium formate Solvents: Water ; pH 4, rt
1.2 Catalysts: Cellulase ; 65 °C; 5 h, 65 °C
1.3 Reagents: Sodium carbonate ; neutralized
2.1 Reagents: Formic acid , Sodium formate Solvents: Water ; pH 4, rt
2.2 Catalysts: Cellulase ; 65 °C; 5 h, 65 °C
2.3 Reagents: Sodium carbonate ; neutralized

Reference

Glycosynthase-catalyzed syntheses at pH below neutrality

Trincone, Antonio; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 4039-4042